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HPLC Method with SPE

Residue Depletion

Aspect HPLC-UV Method [1
o [1] Cleanup [1] in Chickens [2]
Analytical Reversed-phase HPLC Reversed-phase HPLC with  HPLC-UV
Technique with UV detection UV detection & SPE
cleanup
Detection 378 nm [1] 378 nm [1] Not specified
Wavelength
Mobile Phase Acetonitrile:0.1% formic Acetonitrile:0.1% formic acid  Not specified
acid (50:50, v/iv) [1] (50:50, viv) [1]
Flow Rate 1.2 mL/min [1] 1.2 mL/min [1] Not specified
Extraction Dichloromethane, Dimethyl formamide, Not specified
Solvent methanol, ammonia acetonitrile, methanol (administered via

mixture [3] (50:25:25, viv) [1] feed)
Sample Cleanup Not applied Reversed-phase Solid Not specified
Phase Extraction (SPE) [1]
Limit of Detection  Not specified 0.05 mg/kg in feeds [1] 0.1 ng/g (tissues) or
(LOD) ng/mL (plasma) [2]
Limit of Not specified 0.2 mg/kg in feeds [1] Not specified
Quantification
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HPLC Method with SPE Residue Depletion
Aspect HPLC-UV Method [1] . .
Cleanup [1] in Chickens [2]
(LOQ)
Key Application Determination in Improved determination in Residue depletion
medicated animal feeds feeds [1] study in chicken
[3] tissues

Protocol 1: Extraction and HPLC Analysis of Nitrovin
from Feeds

Scope and Applications

This protocol describes the extraction and quantification of Nitrovin from medicated animal feeds using
High-Performance Liquid Chromatography (HPLC). Monitoring Nitrovin is essential for regulatory

compliance, as it is a banned antibiotic in food-producing animals [4] [2].

Experimental Procedures

1.2.1 Reagents and Materials

¢ Nitrovin standard: Purified standard solution [1].

e Extraction solvent: Prepare a mixture of dichloromethane, methanol, and ammonia solution [3].
Alternatively, a mixture of dimethyl formamide, acetonitrile, and methanol (50:25:25, v/v) can be used
[1].

¢ Mobile phase: Acetonitrile and 0.1% formic acid solution (50:50, v/v) [1].

e Equipment: HPLC system equipped with a UV-Vis detector and a cyano-column [3] or equivalent
reversed-phase column.

1.2.2 Sample Preparation and Extraction

e Weigh a representative sample of the medicated feed.
¢ Add extraction solvent to the feed sample and mix thoroughly to ensure complete contact.
¢ Shake or sonicate the mixture to facilitate the extraction of Nitrovin from the feed matrix.
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e Separate the extract from the solid feed residue by centrifugation or filtration [3] [1].
1.2.3 Sample Cleanup (Optional but Recommended)

e For complex matrices, perform a cleanup step using a reversed-phase Solid Phase Extraction
(SPE) cartridge [1].

e Condition the SPE cartridge with an appropriate solvent.

e Load the feed extract onto the cartridge.

e Wash with a suitable solvent to remove interfering compounds.

¢ Elute Nitrovin using a strong solvent and collect the eluate for analysis [1].

1.2.4 HPLC Instrumental Analysis

e Column: Cyano-column or equivalent reversed-phase column [3] [1].

¢ Mobile Phase: Acetonitrile and 0.1% formic acid (50:50, v/v) in isocratic mode [1].

¢ Flow Rate: 1.2 mL/min [1].

e Detection: UV detector at 378 nm [1].

¢ Injection: Inject the purified sample extract into the HPLC system.

¢ Quantification: Determine Nitrovin concentration by comparing the peak area or height with that of
a calibrated standard.

Protocol 2: Determination of Bound Aminoguanidine as
Marker Residue

Scope and Applications

This protocol verifies the use of bound aminoguanidine (AGN) as a marker residue to monitor the illegal

use of Nitrovin in food animals [4]. This is critical because the parent Nitrovin drug depletes rapidly, while

bound residues persist in tissues.

Experimental Procedures

2.2.1 Sample Collection and Preparation

o Tissue Samples: Collect tissues (e.qg., liver, kidney, muscle, fat) and plasma from animals suspected
of being administered Nitrovin [4] [2].
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¢ Homogenize the tissue samples to ensure a uniform analysis.

2.2.2 Analysis of Bound Aminoguanidine

¢ Hydrolyze the tissue samples under appropriate conditions to release bound aminoguanidine from
tissue proteins [4].

¢ Derivatize the released aminoguanidine to form a stable, detectable compound.

e Analyze the derivatized marker residue using LC-MS/MS or other suitable techniques for
confirmation and quantification [4].

2.2.3 Key Findings and Interpretation

¢ The highest concentrations of AGN residues are found in the liver, while the lowest are in the
muscle [4].

e Parent Nitrovin is detected only at very low levels and rapidly becomes undetectable, confirming that
AGN is the appropriate marker for monitoring abuse [4].

Method Validation and Notes

Method Validation Parameters

For reliable results, the following validation parameters should be established:

e Recovery: Assay recoveries from fortified blank samples should be in the range of 71.1-85.7% [2].

e Linearity: The calibration curve should demonstrate a linear response over the expected
concentration range.

¢ Precision: The method should show satisfactory repeatability (intra-day) and reproducibility (inter-
day) [1].

e Sensitivity: The Limit of Detection (LOD) and Limit of Quantification (LOQ) should be suitable for
monitoring. The LOD can be as low as 0.05 mg/kg in feed [1] and 0.1 ng/g in tissues [2].

Critical Notes and Troubleshooting

o Stability of Nitrovin: Ensure standard solutions and extracts are stored appropriately to prevent
degradation.

e Matrix Interference: The use of SPE cleanup significantly improves method selectivity and reliability
by removing co-extracted compounds from the feed matrix [1].
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¢ Regulatory Importance: The persistence of Nitrovin residues (as AGN) in edible tissues for over 28
days supports the ban on its use in food-producing animals [2].

Experimental Workflow for Nitrovin Analysis

The following diagram illustrates the decision-making workflow for the analytical approach, depending on

the sample type and objective.
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(Start: Suspected Nitrovin Use)
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Gnalysis Objective?] Gnalysis Objective?]
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Extract Tissue

Extract and Hydrolyze Tissue

Derivatize Released Marker (HPLC-UV Analysis)

Result: Low/No Parent Drug

HOEIAS ATELEE (Use AGN method for confirmation)

Result: Confirmation of
Bound Aminoguanidine (AGN)

Result: Nitrovin
Concentration in Feed
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Nitrovin Analytical Methods & Regulatory Status]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b562261#extraction-of-

nitrovin-from-feeds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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